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Compound of Interest

Compound Name: Permethrinic acid methyl ester

Cat. No.: B108998 Get Quote

Application Notes and Protocols for
Permethrinic Acid Methyl Ester
For Researchers, Scientists, and Drug Development Professionals

Introduction
Permethrinic acid methyl ester (CAS No. 61898-95-1) is a chemical intermediate used in the

synthesis of pyrethroid insecticides, including permethrin.[1] As a laboratory chemical, it

requires careful handling and storage to ensure the safety of personnel and the integrity of

research. These application notes provide detailed procedures and safety information for the

handling and storage of permethrinic acid methyl ester in a research and development

setting.

Chemical and Physical Properties
A summary of the key chemical and physical properties of permethrinic acid methyl ester is
provided in the table below.
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Property Value Reference

Molecular Formula C₉H₁₂Cl₂O₂ [2]

Molecular Weight 223.10 g/mol [2]

Appearance
Clear colorless to light yellow

liquid
[3]

Boiling Point 239.0 ± 30.0 °C at 760 mmHg [1]

Density 1.303 ± 0.06 g/cm³ [1]

Purity ≥95% [1]

Hazard Identification and Safety Precautions
Permethrinic acid methyl ester is classified as a hazardous substance. The following table

summarizes its hazard classifications.

Hazard Class GHS Classification Reference

Acute Toxicity, Oral
Category 4 (Harmful if

swallowed)
[4]

Skin Corrosion/Irritation
Category 2 (Causes skin

irritation)
[4]

Serious Eye Damage/Eye

Irritation

Category 2A (Causes serious

eye irritation)
[4]

Specific Target Organ Toxicity,

Single Exposure

Category 3 (May cause

respiratory irritation)
[4]

Personal Protective Equipment (PPE)
To mitigate the risks associated with handling permethrinic acid methyl ester, the following

personal protective equipment must be worn:

Eye Protection: Safety goggles with side-shields are required.[4]
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Hand Protection: Chemical-resistant protective gloves (e.g., nitrile rubber) are mandatory.[4]

Skin and Body Protection: An impervious lab coat or clothing is necessary to prevent skin

contact.[4]

Respiratory Protection: A suitable respirator should be used when working with the

compound outside of a certified chemical fume hood, or when aerosols or dust may be

generated.[4]

Safe Handling and Storage Procedures
Handling

Work in a well-ventilated area, preferably within a certified chemical fume hood.[4]

Avoid inhalation of vapors, mists, or dust.[4]

Prevent contact with skin and eyes.[4]

Do not eat, drink, or smoke in areas where the chemical is handled.[4]

Wash hands thoroughly after handling.[4]

Storage
Proper storage is crucial for maintaining the stability and integrity of permethrinic acid methyl
ester.

Storage Condition Duration Reference

-20°C (Pure form) 3 years [4]

4°C (Pure form) 2 years [4]

-80°C (In solvent) 6 months [4]

-20°C (In solvent) 1 month [4]

2-8°C (Long-term) Not specified [5]
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Store in a tightly sealed container in a cool, dry, and well-ventilated area.[4]

Keep away from direct sunlight and sources of ignition.[4]

The substance is incompatible with strong acids/alkalis and strong oxidizing/reducing agents.

[4]

Experimental Protocols
Protocol for Weighing and Preparing Solutions
This protocol outlines the steps for safely weighing the liquid permethrinic acid methyl ester
and preparing a solution.

Preparation Weighing Solution Preparation Cleanup

Don appropriate PPE Ensure fume hood is operational Gather all necessary materials Tare a clean, dry vial on an analytical balance Transfer the desired amount of permethrinic acid methyl ester into the vial using a pipette Record the exact weight Add the appropriate solvent to the vial Cap the vial and mix thoroughly (vortex or sonicate if necessary) Label the solution with the compound name, concentration, solvent, and date Dispose of contaminated pipette tips and any waste in the appropriate hazardous waste container Clean the work area Remove and properly store or dispose of PPE

Click to download full resolution via product page

Caption: Workflow for weighing and preparing solutions of permethrinic acid methyl ester.

Preparation:

Put on all required personal protective equipment (PPE): safety goggles, lab coat, and

chemical-resistant gloves.

Ensure the chemical fume hood is functioning correctly.

Gather all necessary equipment: permethrinic acid methyl ester, appropriate solvent,

glass vial with a screw cap, pipette and tips, analytical balance, vortex mixer or sonicator,

and waste container.

Weighing:

Place a clean, dry vial on the analytical balance and tare it.
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Inside the fume hood, carefully transfer the desired volume of permethrinic acid methyl
ester into the tared vial using a calibrated pipette.

Securely cap the vial and record the precise weight.

Solution Preparation:

Add the calculated volume of the desired solvent to the vial.

Tightly cap the vial and mix the contents until the ester is completely dissolved. A vortex

mixer or sonicator may be used to facilitate dissolution.

Clearly label the vial with the name of the compound, the final concentration, the solvent

used, and the date of preparation.

Cleanup:

Dispose of the used pipette tip and any other contaminated disposable materials in the

designated hazardous waste container.

Wipe down the work surface within the fume hood.

Remove PPE and wash hands thoroughly.

Protocol for Accidental Spill Cleanup
This protocol provides a step-by-step guide for managing a small spill of permethrinic acid
methyl ester.
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Alert personnel in the immediate area

Don appropriate PPE (if not already wearing)

Contain the spill with absorbent material

Apply absorbent material over the spill

Collect the absorbed material into a hazardous waste container

Decontaminate the spill area with alcohol

Dispose of all contaminated materials as hazardous waste

Report the incident to the appropriate safety personnel

Click to download full resolution via product page

Caption: Protocol for cleaning up a small spill of permethrinic acid methyl ester.

Immediate Actions:
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Alert all personnel in the immediate vicinity of the spill.

If not already wearing them, immediately don the appropriate PPE, including respiratory

protection if necessary.

Containment and Cleanup:

Contain the spill using a liquid-binding material such as diatomite or universal binders to

prevent it from spreading.[4]

Carefully apply the absorbent material over the entire spill area.

Once the liquid has been fully absorbed, use non-sparking tools to collect the material and

place it into a designated, labeled hazardous waste container.

Decontamination and Disposal:

Decontaminate the surface of the spill area by scrubbing with alcohol.[4]

Place all contaminated materials, including gloves and cleaning materials, into the

hazardous waste container.

Seal the waste container and arrange for its proper disposal according to institutional and

local regulations.[4]

Reporting:

Report the spill to the laboratory supervisor and the institutional environmental health and

safety department.

First Aid Measures
In the event of exposure, follow these first aid procedures immediately.
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Exposure Route First Aid Measures Reference

Ingestion

Wash out mouth with water. Do

NOT induce vomiting. Call a

physician.

[4]

Inhalation

Remove the victim to fresh air.

If breathing is difficult, provide

cardiopulmonary resuscitation

(CPR). Avoid mouth-to-mouth

resuscitation. Call a physician.

[4]

Skin Contact

Wash the affected area with

plenty of soap and water.

Remove contaminated clothing

and wash it before reuse. Call

a physician.

[4]

Eye Contact

Immediately flush eyes with

plenty of water for at least 15

minutes, separating the eyelids

with fingers. Remove contact

lenses if present and easy to

do. Call a physician.

[4]

Disposal
All waste containing permethrinic acid methyl ester, including empty containers, must be

disposed of as hazardous waste. Follow all prevailing country, federal, state, and local

regulations for chemical waste disposal.[4]

Toxicity Data
Quantitative toxicity data for permethrinic acid methyl ester is not readily available in the

searched literature. However, for context, the acute toxicity data for the parent compound,

permethrin, is provided below. It is important to note that this data is for a related but different

chemical and should be used for informational purposes only.
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Test Species Route Value Reference

LD50 Rat Oral 1,500 mg/kg [6]

LD50 Rat Intravenous >270 mg/kg [6]

LD50: The dose that is lethal to 50% of the tested population.

Signaling Pathways
Information on specific signaling pathways affected by permethrinic acid methyl ester is not

available. The parent compound, permethrin, is known to be a neurotoxin that acts on the

voltage-gated sodium channels of neurons, causing repetitive firing and eventual paralysis in

insects.[3]

Permethrin Voltage-Gated
Sodium Channel

acts on Repetitive Neuronal Firingcauses Paralysis and Death
(in insects)

leads to

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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To cite this document: BenchChem. [safe handling and storage procedures for permethrinic
acid methyl ester]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b108998#safe-handling-and-storage-procedures-for-
permethrinic-acid-methyl-ester]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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